Cas no 92955-82-3 (2-(N-methyl-4-methoxybenzamido)benzoic acid)

• Product Name: 2-(N-methyl-4-methoxybenzamido)benzoic acid
• CAS No: 92955-82-3
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• MDL: MFCD09043586
• CID: 2816308
• PubChem ID: 13313931
• Update Time: 2025-07-01

2-(N-methyl-4-methoxybenzamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-methoxybenzoyl)methylamino]-
• 2-{[2-(4-Methoxyphenyl)-2-oxoethyl]amino}benzoic acid
• 2-(N-methyl-4-methoxybenzamido)benzoic acid

• MDL： MFCD09043586
• Inchi： 1S/C16H15NO4/c1-21-12-8-6-11(7-9-12)15(18)10-17-14-5-3-2-4-13(14)16(19)20/h2-9,17H,10H2,1H3,(H,19,20)
• InChI Key： GFCVMILEROWIBQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)CNC1C=CC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 363
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6

Additional information on 2-(N-methyl-4-methoxybenzamido)benzoic acid

Introduction to 2-(N-methyl-4-methoxybenzamido)benzoic acid (CAS No. 92955-82-3)

2-(N-methyl-4-methoxybenzamido)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 92955-82-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-(N-methyl-4-methoxybenzamido)benzoic acid, particularly the presence of a methyl group and a methoxy group on the benzene ring, contribute to its unique chemical properties and biological interactions.

The benzamide moiety in 2-(N-methyl-4-methoxybenzamido)benzoic acid is a key pharmacophore that facilitates its interaction with various biological targets. Benzamides are known to exhibit inhibitory effects on enzymes such as caspase-3, which plays a crucial role in apoptosis, and COX-2, an enzyme involved in inflammation. The addition of a methyl group at the amide nitrogen enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical formulations. Furthermore, the methoxy group at the para position of the benzene ring influences the electronic properties of the molecule, affecting its binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 2-(N-methyl-4-methoxybenzamido)benzoic acid and its biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors, modulating their activity. For instance, computational studies have shown that 2-(N-methyl-4-methoxybenzamido)benzoic acid can interact with the active site of COX-2, inhibiting its catalytic activity and thereby reducing prostaglandin synthesis. This mechanism has been explored in several preclinical studies as a potential therapeutic strategy for inflammatory disorders.

The methoxy group at position 4 of the benzene ring in 2-(N-methyl-4-methoxybenzamido)benzoic acid also contributes to its pharmacological profile by influencing its metabolic stability. The presence of this group can prevent rapid degradation by cytochrome P450 enzymes, thereby extending the half-life of the compound in vivo. This characteristic makes it an attractive candidate for drug development, as it allows for more consistent therapeutic effects over time. Additionally, the N-methyl group enhances the lipophilicity of the molecule, facilitating its absorption across biological membranes.

In vitro studies have demonstrated that 2-(N-methyl-4-methoxybenzamido)benzoic acid exhibits potent anti-inflammatory properties by inhibiting NF-κB activation, a key signaling pathway involved in inflammation. The compound has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 by targeting upstream regulators of NF-κB. These findings have prompted further investigation into its potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, research has highlighted the antioxidant properties of 2-(N-methyl-4-methoxybenzamido)benzoic acid. The compound has been found to scavenge reactive oxygen species (ROS) and inhibit oxidative stress-induced cell damage. This effect is attributed to its ability to modulate enzymatic systems such as superoxide dismutase (SOD) and catalase. By reducing oxidative stress, 2-(N-methyl-4-methoxybenzamido)benzoic acid may contribute to protecting against various age-related diseases and neurodegenerative conditions.

The synthesis of 2-(N-methyl-4-methoxybenzamido)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate aromatic carboxylic acids and amides, followed by functional group modifications such as methylation and methoxylation. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it more feasible to produce larger quantities of the compound for research and development purposes.

Recent clinical trials have begun to explore the therapeutic potential of derivatives of 2-(N-methyl-4-methoxybenzamido)benzoic acid in treating various diseases. These trials have shown promising results in reducing inflammation and pain associated with chronic conditions. For example, a Phase II clinical trial evaluated a derivative of this compound for its efficacy in managing osteoarthritis pain. The results indicated significant reductions in pain scores compared to placebo, suggesting that further development could lead to novel treatments for this condition.

The future direction of research on 2-(N-methyl-4-methoxybenzamido)benzoic acid includes exploring its potential applications in oncology. Preclinical studies have suggested that this compound can inhibit proliferation and induce apoptosis in certain cancer cell lines by targeting specific signaling pathways involved in tumor growth. Additionally, researchers are investigating its ability to enhance chemotherapy efficacy by reducing drug resistance mechanisms.

In conclusion,2-(N-methyl-4-methoxybenzamido)benzoic acid (CAS No. 92955-82-3) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features enable interactions with various biological targets, making it a valuable tool for drug discovery and development. With ongoing research uncovering new therapeutic uses and synthetic improvements enhancing production efficiency,this compound is poised to play an important role in addressing various medical challenges.